Cas no 1326929-48-9 (1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326929-48-9
• MF: C₁₉H₁₈ClN₅O₂
• MW: 383.831522464752
• CID: 5324599
• Update Time: 2025-07-20

1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-(oxolan-2-ylmethyl)-5-pyridin-3-yltriazole-4-carboxamide
• STL126795
• 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-((tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H18ClN5O2/c20-14-5-7-15(8-6-14)25-18(13-3-1-9-21-11-13)17(23-24-25)19(26)22-12-16-4-2-10-27-16/h1,3,5-9,11,16H,2,4,10,12H2,(H,22,26)
• InChI Key： PXOAKOGWESJWPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=NC=CC=2)=C(C(NCC2CCCO2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 503
• XLogP3: 2.6
• Topological Polar Surface Area: 81.9

Additional information on 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326929-48-9)

The compound 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326929-48-9) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique scaffold, featuring a 1,2,3-triazole core, a pyridine moiety, and a tetrahydrofuran derivative, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with diverse protein targets.

In recent years, the scientific community has shown a growing interest in triazole-based compounds due to their versatility in drug design. The 1,2,3-triazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. The presence of a 4-chlorophenyl group and a pyridin-3-yl substituent further augments the compound's pharmacological profile, potentially enabling interactions with enzymes or receptors involved in disease pathways.

One of the most frequently searched questions in the context of 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide revolves around its synthetic accessibility. The compound can be synthesized via click chemistry, a highly efficient and modular approach that has revolutionized the construction of triazole derivatives. This method is favored for its high yield, mild reaction conditions, and compatibility with a wide range of functional groups, making it a cornerstone in modern organic synthesis.

Another area of interest is the compound's potential applications in targeted therapy. With the rise of personalized medicine, researchers are exploring how 1,2,3-triazole-4-carboxamide derivatives can be tailored to address specific molecular targets. For instance, its pyridine and tetrahydrofuran components may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability, which are critical for drug development.

The tetrahydrofuran-2-ylmethyl group in the compound's structure is also noteworthy. This moiety is often associated with increased membrane permeability, a desirable trait for compounds intended to cross the blood-brain barrier or target intracellular proteins. Such features align with current trends in drug discovery, where molecules are engineered to overcome biological barriers and achieve optimal therapeutic effects.

From a structural-activity relationship (SAR) perspective, 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide offers a rich template for further optimization. Medicinal chemists are investigating how modifications to its chlorophenyl or pyridyl groups could influence its binding affinity and selectivity. These studies are often driven by computational modeling and high-throughput screening, reflecting the integration of AI-driven drug design in contemporary research.

Environmental and green chemistry considerations are also relevant when discussing this compound. As the pharmaceutical industry moves toward sustainable practices, the synthesis of triazole-based molecules using eco-friendly catalysts and solvents has become a hot topic. The compound's potential for scalable and environmentally benign production could position it as a model for future green synthetic routes.

In summary, 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(tetrahydrofuran-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326929-48-9) represents a fascinating intersection of chemistry and biology. Its multifaceted structure, combined with the growing demand for innovative therapeutics, underscores its importance in modern science. Whether as a tool for probing biological mechanisms or a lead compound for drug development, this molecule continues to inspire cutting-edge research across multiple disciplines.